ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate

• IUPAC Name: ethyl 3-[(2-methylpropan-2-yl)oxycarbonylamino]-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C11H16N2O5/c1-5-16-9(14)7-6-17-13-8(7)12-10(15)18-11(2,3)4/h6H,5H2,1-4H3,(H,12,13,15)
• InChI Key: IKHLDZHANQNTMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CON=C1NC(=O)OC(C)(C)C
• Molecular Formula: C11H16N2O5
• Molecular Weight: 256.25 g/mol
• CAS RN: 2260936-39-6

Description

Ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate (EBOC) is an organic compound of the oxazole family. It is a versatile molecule with a wide variety of applications in chemical synthesis, scientific research, and lab experiments. EBOC is a highly reactive molecule, with a unique structure that allows it to be used in a variety of reactions. It is a valuable tool for chemists and scientists, as it can be used to synthesize a variety of compounds, as well as for a wide range of research applications.

Mechanism of Action

The mechanism of action of ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate is not fully understood. However, it is believed that the reactivity of ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate is due to its ability to form a stable carbonyl intermediate, which can then undergo a variety of reactions. The intermediate can be further modified by the addition of a nucleophile, such as an amine or an alcohol, which can then undergo a variety of reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate are not fully understood. However, it is believed that ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate can interact with a variety of enzymes and proteins, leading to changes in their structure and function. In addition, ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate has been shown to interact with a variety of drugs, leading to changes in their metabolism and drug-receptor interactions.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate in lab experiments include its versatility and reactivity. ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate can be used in a variety of reactions, and can be used to synthesize a variety of compounds. In addition, ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate can be used to study a variety of biochemical and physiological processes. However, ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate is a highly reactive molecule, and must be handled with care, as it can be hazardous to human health if not handled properly.

Future Directions

For the use of ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate include the development of new synthesis methods, the use of ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate in drug discovery, and the use of ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate in the study of enzyme-catalyzed reactions. In addition, ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate could be used in the study of protein structure and function, and in the study of drug metabolism and drug-receptor interactions. Finally, ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate could be used in the development of new compounds for use in a variety of applications.

Synthesis Methods

Ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate can be synthesized through a variety of methods, including the Pd-catalyzed cross-coupling reaction, the Stetter reaction, and the Knoevenagel reaction. In the Pd-catalyzed cross-coupling reaction, ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate is formed from the reaction of an aryl halide and a tertiary amine in the presence of a palladium catalyst. In the Stetter reaction, ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate is formed from the reaction of an aldehyde and a tertiary amine in the presence of a base. In the Knoevenagel reaction, ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate is formed from the reaction of a ketone and a tertiary amine in the presence of a base.

Scientific Research Applications

Ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate is widely used in scientific research, due to its versatility and reactivity. It has been used in the synthesis of a variety of compounds, such as peptides, nucleic acids, and amino acids. It has also been used in the study of enzyme-catalyzed reactions, as well as in the study of the structure and function of proteins. In addition, ethyl 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-4-carboxylate has been used in the study of drug metabolism and drug-receptor interactions.